Cas no 6168-63-4 (N-(2,4-dimethylphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide)
6168-63-4 structure
Product Name:N-(2,4-dimethylphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide
CAS No:6168-63-4
MF:C22H21N3O5S
MW:439.4842441082
CID:1628562
PubChem ID:2888984
Update Time:2025-04-21
N-(2,4-dimethylphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-dimethylphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide
- acetamide, N-(2,4-dimethylphenyl)-2-[(4-nitrophenyl)(phenylsulfonyl)amino]-
- 2-[N-(benzenesulfonyl)-4-nitroanilino]-N-(2,4-dimethylphenyl)acetamide
- STL123900
- AKOS000610040
- AG-690/11203168
- N-(2,4-dimethylphenyl)-2-[(4-nitrophenyl)(phenylsulfonyl)amino]acetamide
- 6168-63-4
- N-(2,4-dimethylphenyl)-2-[{4-nitrophenyl}(phenylsulfonyl)amino]acetamide
- AB00103276-01
- Oprea1_609059
- DTXSID30387412
- Cambridge id 6168634
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- Inchi: 1S/C22H21N3O5S/c1-16-8-13-21(17(2)14-16)23-22(26)15-24(18-9-11-19(12-10-18)25(27)28)31(29,30)20-6-4-3-5-7-20/h3-14H,15H2,1-2H3,(H,23,26)
- InChI Key: GWKHMUKJQXVVME-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N(C1C=CC(=CC=1)[N+](=O)[O-])CC(NC1C=CC(C)=CC=1C)=O)(=O)=O
Computed Properties
- Exact Mass: 439.12033
- Monoisotopic Mass: 439.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 718
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Density: 1.377
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.656
- PSA: 109.62
N-(2,4-dimethylphenyl)-N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)glycinamide Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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